Cas no 933742-71-3 ((2-Bromo-benzothiazol-6-yl)-acetic acid)

• Product Name: (2-Bromo-benzothiazol-6-yl)-acetic acid
• CAS No: 933742-71-3
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 2102654
• Update Time: 2023-08-03

(2-Bromo-benzothiazol-6-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleacetic acid, 2-bromo-
• (2-Bromo-1,3-benzothiazol-6-yl)acetic acid
• (2-Bromo-benzothiazol-6-yl)-acetic acid
• 2-(2-bromobenzo[d]thiazol-6-yl)acetic acid

• Inchi： 1S/C9H6BrNO2S/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
• InChI Key： KYIDMSYBOCCSSF-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(CC(=O)O)C=C2S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 78.4